Cas no 1965304-74-8 (2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole)
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole
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- MDL: MFCD28166222
- Inchi: 1S/C13H9N3OS/c17-11-5-2-1-4-9(11)10-8-18-13(16-10)12-14-6-3-7-15-12/h1-8,17H
- InChI Key: PIABKNBHTQXCHG-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC=C1C1=CSC(C2=NC=CC=N2)=N1
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1260010-1g |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 1g |
$470 | 2024-06-05 | |
| Oakwood | 098241-100mg |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 100mg |
$60.00 | 2023-09-17 | |
| Oakwood | 098241-1g |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 1g |
$240.00 | 2023-09-17 | |
| 1PlusChem | 1P01FBJJ-100mg |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 100mg |
$89.00 | 2024-06-17 | |
| 1PlusChem | 1P01FBJJ-1g |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 1g |
$278.00 | 2024-06-17 | |
| A2B Chem LLC | AX93615-100mg |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 100mg |
$60.00 | 2024-04-20 | |
| A2B Chem LLC | AX93615-1g |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 1g |
$240.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1260010-100mg |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 100mg |
$190 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1260010-100mg |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 100mg |
$195 | 2025-02-22 | |
| eNovation Chemicals LLC | Y1260010-1g |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole |
1965304-74-8 | 97% | 1g |
$490 | 2025-02-22 |
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole
2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole: A Comprehensive Overview
The compound 1965304-74-8, also known as 2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of 2-(2-Pyrimidyl)-4-(2-hydroxyphenyl)thiazole consists of a thiazole ring fused with a pyrimidine moiety and a hydroxyphenyl group, making it a versatile molecule for both research and practical use.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those with multiple functional groups. The presence of the pyrimidine ring in this compound adds significant value, as pyrimidines are known for their role in nucleic acids and their derivatives. The thiazole ring, on the other hand, is a five-membered heterocycle that contributes to the molecule's stability and reactivity. The combination of these structural elements makes 1965304-74-8 a promising candidate for exploring new therapeutic agents.
One of the most exciting developments involving 1965304-74-8 is its potential application in the field of oncology. Researchers have recently discovered that this compound exhibits anticancer activity by targeting specific pathways involved in tumor growth and metastasis. The hydroxyphenyl group plays a crucial role in enhancing the molecule's solubility and bioavailability, which are essential for its effectiveness as a drug candidate. These findings have opened new avenues for exploring its use in targeted cancer therapies.
In addition to its therapeutic applications, 1965304-74-8 has shown promise in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a potential precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies, making this compound a valuable resource for interdisciplinary research.
The synthesis of 1965304-74-8 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high purity and yield. The use of environmentally friendly solvents and reagents has also made the synthesis process more sustainable, aligning with current trends toward green chemistry.
From an analytical perspective, the characterization of 1965304-74-8 has been enhanced by state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and dynamic behavior, which are critical for understanding its properties and optimizing its applications.
Looking ahead, the future of 1965304-74-8 seems bright as researchers continue to uncover its diverse potential. Its unique combination of structural features makes it an ideal candidate for further exploration in fields ranging from pharmacology to materials science. As new research emerges, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.
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